Cas no 1806817-04-8 (3-(Bromomethyl)-2-(difluoromethyl)pyridine-6-sulfonamide)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)pyridine-6-sulfonamide
• CAS No: 1806817-04-8
• MF: C₇H₇BrF₂N₂O₂S
• MW: 301.108486413956
• CID: 4849870
• Update Time: 2025-06-27

3-(Bromomethyl)-2-(difluoromethyl)pyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)pyridine-6-sulfonamide

• Inchi： 1S/C7H7BrF2N2O2S/c8-3-4-1-2-5(15(11,13)14)12-6(4)7(9)10/h1-2,7H,3H2,(H2,11,13,14)
• InChI Key： LWZKYYSVOUYGBV-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(N=C1C(F)F)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 307
• XLogP3: 1
• Topological Polar Surface Area: 81.4

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)pyridine-6-sulfonamide

3-(Bromomethyl)-2-(difluoromethyl)pyridine-6-sulfonamide: A Comprehensive Overview

The compound 3-(Bromomethyl)-2-(difluoromethyl)pyridine-6-sulfonamide, identified by the CAS number 1806817-04-8, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of sulfonamides, which are widely recognized for their role in drug design and development. The structure of this molecule is characterized by a pyridine ring substituted with a bromomethyl group at position 3, a difluoromethyl group at position 2, and a sulfonamide group at position 6. These substituents contribute to its unique chemical properties and reactivity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic processes. The incorporation of halogen atoms (bromine and fluorine) into the molecule enhances its electronic properties, making it an attractive candidate for various applications. For instance, the bromomethyl group can serve as an electrophilic site for nucleophilic substitutions, while the difluoromethyl group introduces steric and electronic effects that can modulate the molecule's reactivity and bioavailability.

One of the most promising applications of 3-(Bromomethyl)-2-(difluoromethyl)pyridine-6-sulfonamide lies in its potential as a precursor for drug development. Sulfonamides are known for their ability to inhibit certain enzymes and receptors, making them valuable in the design of therapeutic agents. Recent studies have explored the use of this compound in targeting specific pathways involved in cancer, inflammation, and neurodegenerative diseases. For example, researchers have reported that analogs of this compound exhibit potent inhibitory activity against kinases, which are key players in cellular signaling processes.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. The pyridine ring structure provides a rigid framework that can be utilized in the construction of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The presence of electron-withdrawing groups like the sulfonamide moiety can enhance the stability and functionality of these materials, making them suitable for applications in gas storage, catalysis, and sensing technologies.

The synthesis of 3-(Bromomethyl)-2-(difluoromethyl)pyridine-6-sulfonamide involves a multi-step process that requires careful control over reaction conditions to ensure high yields and purity. Key steps include the introduction of substituents onto the pyridine ring through electrophilic substitution reactions, followed by functionalization with bromomethyl and difluoromethyl groups. Advanced purification techniques such as chromatography and crystallization are employed to isolate the final product.

From an environmental standpoint, researchers have also investigated the biodegradation and toxicity profiles of this compound. Initial studies suggest that it exhibits low toxicity towards aquatic organisms under standard test conditions. However, further research is needed to fully understand its environmental impact and develop strategies for safe handling and disposal.

In conclusion, 3-(Bromomethyl)-2-(difluoromethyl)pyridine-6-sulfonamide represents a versatile building block with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and application studies, positions it as a valuable tool for researchers in academia and industry alike. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the fields of chemistry, pharmacology, and materials science.